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Compound of Interest

Compound Name: PRN-1008

Cat. No.: B610202 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of PRN-1008, also known as Rilzabrutinib. The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

I. Safety and Handling
PRN-1008 is a potent Bruton's Tyrosine Kinase (BTK) inhibitor. While specific toxicity data is

limited, it is classified as causing skin and eye irritation, and may cause damage to organs

through prolonged or repeated exposure.[1][2] Therefore, appropriate personal protective

equipment (PPE) and handling procedures are mandatory.

A. Personal Protective Equipment (PPE)

When handling PRN-1008, the following PPE should be worn:
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PPE Category Item Specifications

Hand Protection Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety Goggles With side-shields

Skin and Body Lab Coat Standard laboratory coat

Respiratory Respirator

Use in a well-ventilated area. If

dust or aerosols may be

generated, a suitable

respirator should be used.

B. Handling Precautions

Avoid inhalation, and contact with eyes and skin.[2][3]

Wash hands thoroughly after handling.[2]

Use in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[2][3]

II. Storage Information
Proper storage is crucial to maintain the integrity of PRN-1008 and to prevent accidental

exposure.

Storage Condition Recommendation

Temperature Store at -20°C (powder) or -80°C (in solvent).[3]

Container Keep container tightly sealed.[3]

Environment
Store in a cool, well-ventilated area away from

direct sunlight and sources of ignition.[3]

Incompatibilities
Avoid strong acids/alkalis and strong

oxidizing/reducing agents.[3]
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III. Spill Management
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the material away

from drains and water courses.

Clean-up:

For solid spills, carefully sweep or scoop up the material to avoid creating dust.

For solutions, absorb with an inert, non-combustible material (e.g., sand, earth,

diatomaceous earth, vermiculite).

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with a suitable solvent (e.g., alcohol).

Disposal: Collect all contaminated materials in a sealed, labeled container for disposal as

hazardous waste.

IV. Disposal Procedures
All waste containing PRN-1008, including the pure compound, contaminated lab supplies (e.g.,

pipette tips, tubes), and spill clean-up materials, must be disposed of as hazardous chemical

waste.

Step-by-Step Disposal Protocol:

Waste Segregation: Segregate PRN-1008 waste from other laboratory waste streams.

Waste Collection:

Solid Waste: Collect solid PRN-1008 and contaminated disposables in a clearly labeled,

sealed, and puncture-resistant container.
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Liquid Waste: Collect solutions containing PRN-1008 in a compatible, sealed, and labeled

waste container. Do not mix with incompatible waste streams.

Labeling: Label all waste containers clearly with "Hazardous Waste," the chemical name

("PRN-1008" or "Rilzabrutinib"), and any other identifiers required by your institution's

environmental health and safety (EHS) department.

Storage Pending Disposal: Store waste containers in a designated, secure, and well-

ventilated area away from incompatible materials.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

EHS department or a licensed chemical waste disposal contractor. All disposal must be in

accordance with local, state, and federal regulations. Do not dispose of PRN-1008 down the

drain or in the regular trash.[1][3]

V. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of PRN-
1008.
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PRN-1008 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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